Cas no 2229470-44-2 (1-1-(3-bromo-4-methylthiophen-2-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(3-bromo-4-methylthiophen-2-yl)cyclopropylethan-1-ol
• CAS No: 2229470-44-2
• MF: C₁₀H₁₃BrOS
• MW: 261.178621053696
• CID: 6465750
• PubChem ID: 165706149
• Update Time: 2025-06-14

1-1-(3-bromo-4-methylthiophen-2-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-bromo-4-methylthiophen-2-yl)cyclopropylethan-1-ol
• 2229470-44-2
• EN300-1919943
• 1-[1-(3-bromo-4-methylthiophen-2-yl)cyclopropyl]ethan-1-ol

• Inchi： 1S/C10H13BrOS/c1-6-5-13-9(8(6)11)10(3-4-10)7(2)12/h5,7,12H,3-4H2,1-2H3
• InChI Key： UYKSPBFMBHHZND-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1C1(C(C)O)CC1

Computed Properties

• Exact Mass: 259.98705g/mol
• Monoisotopic Mass: 259.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-1-(3-bromo-4-methylthiophen-2-yl)cyclopropylethan-1-ol

Comprehensive Overview of 1-1-(3-bromo-4-methylthiophen-2-yl)cyclopropylethan-1-ol (CAS No. 2229470-44-2)

The compound 1-1-(3-bromo-4-methylthiophen-2-yl)cyclopropylethan-1-ol (CAS No. 2229470-44-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a cyclopropyl ring and a bromothiophene moiety, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in designing bioactive molecules.

In recent years, the demand for high-purity intermediates like 1-1-(3-bromo-4-methylthiophen-2-yl)cyclopropylethan-1-ol has surged due to advancements in small-molecule therapeutics. This compound's CAS No. 2229470-44-2 is frequently searched in databases such as Reaxys and SciFinder, reflecting its relevance in synthetic chemistry. Its bromo substituent offers a reactive site for further functionalization, making it valuable for cross-coupling reactions, a hot topic in modern organic synthesis.

The thiophene ring in 1-1-(3-bromo-4-methylthiophen-2-yl)cyclopropylethan-1-ol is a key structural motif found in many FDA-approved drugs. This has led to increased interest in its derivatives for targeting GPCRs (G-protein-coupled receptors) and kinase inhibitors, which dominate current drug development pipelines. Additionally, its methyl group enhances lipophilicity, a property critical for improving drug bioavailability—a recurring theme in medicinal chemistry discussions.

From an industrial perspective, CAS No. 2229470-44-2 is often explored for its scalability in continuous flow chemistry, a sustainable alternative to batch processing. Environmental concerns have driven research into green synthesis methods for such intermediates, aligning with the global push for eco-friendly manufacturing. Companies specializing in custom synthesis frequently list this compound in their catalogs, catering to the growing need for tailor-made chemicals.

Analytical techniques like HPLC and NMR are essential for characterizing 1-1-(3-bromo-4-methylthiophen-2-yl)cyclopropylethan-1-ol, ensuring compliance with pharmaceutical-grade standards. Its stability under various pH conditions is another area of investigation, particularly for formulations requiring long shelf-life. These aspects are frequently queried in patent literature and academic journals, highlighting its multidisciplinary appeal.

In summary, 1-1-(3-bromo-4-methylthiophen-2-yl)cyclopropylethan-1-ol (CAS No. 2229470-44-2) represents a versatile scaffold with broad applications in life sciences and materials engineering. Its integration into high-throughput screening libraries and catalysis research underscores its enduring relevance. As synthetic methodologies evolve, this compound is poised to remain a focal point for innovation in precision chemistry.